Cas no 59020-93-8 (Benzofuran, 2-[(methylthio)methyl]-)

Benzofuran, 2-[(methylthio)methyl]- structure
59020-93-8 structure
Product Name:Benzofuran, 2-[(methylthio)methyl]-
CAS No:59020-93-8
MF:C10H10OS
MW:178.250801563263
CID:340141
PubChem ID:20560351
Update Time:2025-04-19

Benzofuran, 2-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2-[(methylthio)methyl]-
    • 2-(methylsulfanylmethyl)-1-benzofuran
    • DTXSID30608730
    • SCHEMBL11327608
    • 2-[(Methylsulfanyl)methyl]-1-benzofuran
    • 2-((methylthio)methyl)benzofuran
    • 59020-93-8
    • Inchi: 1S/C10H10OS/c1-12-7-9-6-8-4-2-3-5-10(8)11-9/h2-6H,7H2,1H3
    • InChI Key: JNDDZZDYVNSKMC-UHFFFAOYSA-N
    • SMILES: S(C)CC1=CC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 178.0453
  • Monoisotopic Mass: 178.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.4Ų

Experimental Properties

  • PSA: 13.14
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